methyl 2-(4-aminocyclohexyl)acetate hydrochloride, Mixture of diastereomers
Overview
Description
Methyl 2-(4-aminocyclohexyl)acetate hydrochloride, Mixture of diastereomers (MCHH) is a synthetic compound composed of two enantiomers, which are optically active molecules that are non-superimposable mirror images of each other. MCHH has been used in a variety of scientific research applications, including drug development and pharmacological studies. This compound has been studied for its biochemical and physiological effects, as well as its potential advantages and limitations for lab experiments.
Scientific Research Applications
Methyl 2-(4-aminocyclohexyl)acetate hydrochloride, Mixture of diastereomers has been used in a variety of scientific research applications, including drug development and pharmacological studies. This compound has been studied for its potential to act as an agonist of the 5-HT2A serotonin receptor, which is involved in the regulation of mood and behavior. It has also been studied for its potential to act as an inverse agonist of the adenosine A2A receptor, which is involved in the regulation of energy metabolism and sleep.
Mechanism of Action
The mechanism of action of methyl 2-(4-aminocyclohexyl)acetate hydrochloride, Mixture of diastereomers is not fully understood. However, it is thought to act as an agonist of the 5-HT2A serotonin receptor, which is involved in the regulation of mood and behavior. It is also thought to act as an inverse agonist of the adenosine A2A receptor, which is involved in the regulation of energy metabolism and sleep.
Biochemical and Physiological Effects
methyl 2-(4-aminocyclohexyl)acetate hydrochloride, Mixture of diastereomers has been studied for its biochemical and physiological effects. It has been found to have a variety of effects, including an increase in serotonin levels in the brain and an increase in the production of adenosine triphosphate (ATP). It has also been found to have an anxiolytic effect, which is an effect that reduces anxiety.
Advantages and Limitations for Lab Experiments
Methyl 2-(4-aminocyclohexyl)acetate hydrochloride, Mixture of diastereomers has several advantages for use in lab experiments, including its high solubility in water, its low toxicity, and its ability to be easily synthesized. However, it also has some limitations, including its low stability in solution and its potential to interfere with other compounds in the reaction.
Future Directions
There are a variety of potential future directions for the study of methyl 2-(4-aminocyclohexyl)acetate hydrochloride, Mixture of diastereomers. These include further research into its mechanism of action, its biochemical and physiological effects, and its potential therapeutic applications. Additionally, research could be done to develop new synthesis methods and to improve the stability of the compound in solution. Other potential research directions include the development of novel derivatives of methyl 2-(4-aminocyclohexyl)acetate hydrochloride, Mixture of diastereomers and the investigation of its potential interactions with other compounds.
Synthesis Methods
Methyl 2-(4-aminocyclohexyl)acetate hydrochloride, Mixture of diastereomers can be synthesized using a variety of methods, including the reaction of 4-aminocyclohexanol with methyl chloroacetate in the presence of a base catalyst. This reaction produces two diastereomeric forms of methyl 2-(4-aminocyclohexyl)acetate hydrochloride, Mixture of diastereomers, which can be separated using column chromatography. The two diastereomers can then be further separated using a chiral column to obtain the pure enantiomers.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-(4-aminocyclohexyl)acetate hydrochloride involves the reaction of 4-aminocyclohexanone with methyl 2-bromoacetate, followed by hydrolysis and subsequent reaction with hydrochloric acid to form a mixture of diastereomers.", "Starting Materials": [ "4-aminocyclohexanone", "methyl 2-bromoacetate", "sodium hydroxide", "hydrochloric acid", "water", "ethyl acetate" ], "Reaction": [ "Step 1: Dissolve 4-aminocyclohexanone in ethanol and add sodium hydroxide to the solution.", "Step 2: Add methyl 2-bromoacetate to the solution and stir at room temperature for several hours.", "Step 3: Add water to the reaction mixture and extract the product with ethyl acetate.", "Step 4: Wash the organic layer with water and dry over anhydrous sodium sulfate.", "Step 5: Hydrolyze the product with hydrochloric acid to form a mixture of diastereomers.", "Step 6: Isolate the product by filtration and wash with water and ethyl acetate.", "Step 7: Dry the product under vacuum to obtain methyl 2-(4-aminocyclohexyl)acetate hydrochloride." ] } | |
CAS RN |
1403764-76-0 |
Product Name |
methyl 2-(4-aminocyclohexyl)acetate hydrochloride, Mixture of diastereomers |
Molecular Formula |
C9H18ClNO2 |
Molecular Weight |
207.7 |
Purity |
95 |
Origin of Product |
United States |
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